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Compound of Interest

Compound Name: YM 900

Cat. No.: B1683507 Get Quote

Technical Support Center: YM-900
Welcome to the technical support center for YM-900. This resource is designed for

researchers, scientists, and drug development professionals, providing essential information on

the storage, handling, and experimental use of YM-900.

Frequently Asked Questions (FAQs)
Q1: What is YM-900?

A1: YM-900, also known as YM-90K, is a potent and selective competitive antagonist of α-

amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors. It is a non-

NMDA receptor antagonist that has been studied for its neuroprotective properties, particularly

in the context of ischemic stroke. Its CAS Number is 143151-35-3.

Q2: What is the primary mechanism of action of YM-900?

A2: YM-900 functions by blocking the binding of the excitatory neurotransmitter glutamate to

AMPA and kainate receptors. This inhibition prevents the influx of cations (primarily Na⁺ and

Ca²⁺) into the postsynaptic neuron, thereby reducing excitotoxicity and neuronal damage.

Q3: What are the main research applications for YM-900?

A3: YM-900 is primarily used in neuroscience research to study the roles of AMPA and kainate

receptors in various physiological and pathological processes. Key research areas include:
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Ischemic stroke and neuroprotection

Epilepsy and seizure disorders

Neurodegenerative diseases

Synaptic plasticity, learning, and memory

Q4: What are the recommended storage conditions for YM-900?

A4: Proper storage is crucial to maintain the stability and activity of YM-900. Please refer to the

storage table below for detailed recommendations.

Storage and Handling Best Practices
Proper storage and handling of YM-900 are critical for ensuring its stability and obtaining

reliable experimental results.

Storage Conditions
Form

Storage
Temperature

Duration Notes

Solid (Lyophilized

Powder)
-20°C

Long-term (months to

years)

Store in a dry, dark

place.

0 - 4°C
Short-term (days to

weeks)

Keep desiccated and

protected from light.

Stock Solution (in

DMSO)
-20°C Up to 1 month

Aliquot to avoid

multiple freeze-thaw

cycles.

-80°C Up to 6 months

Aliquot to avoid

multiple freeze-thaw

cycles.

Handling Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling YM-900.

Ventilation: Handle the compound in a well-ventilated area or in a chemical fume hood to

avoid inhalation of any dust or aerosols.

Hygienic Practices: Avoid contact with skin and eyes. In case of contact, wash the affected

area thoroughly with water. Do not eat, drink, or smoke in the laboratory.

Disposal: Dispose of unused YM-900 and contaminated materials in accordance with local,

state, and federal regulations for chemical waste.

Troubleshooting Guides
This section addresses common issues that may arise during experiments with YM-900.

Issue 1: Inconsistent or No Compound Activity
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Possible Cause Troubleshooting Step

Improper Storage

Verify that YM-900 (solid and stock solutions)

has been stored at the recommended

temperatures and protected from light and

moisture.

Incorrect Solution Preparation

Ensure the stock solution was prepared

correctly and that the final concentration in your

assay is accurate. Verify the purity of the solvent

(e.g., DMSO).

Compound Degradation

Prepare a fresh stock solution from the

lyophilized powder. Avoid repeated freeze-thaw

cycles of stock solutions.

Cell Line Sensitivity

The cell line used may have low expression of

AMPA/kainate receptors. Confirm receptor

expression via techniques like Western blot or

qPCR. Consider using a different cell line with

known high expression.

Assay Conditions

Optimize assay parameters such as cell density,

incubation time, and agonist concentration.

Ensure the agonist is potent and used at an

appropriate concentration (typically EC₅₀ to

EC₈₀).

Issue 2: Poor Solubility or Precipitation in Media
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Possible Cause Troubleshooting Step

Solvent Concentration Too High

Ensure the final concentration of DMSO in the

cell culture medium is low (typically ≤0.1%) to

avoid solvent toxicity and compound

precipitation.

Media Components

Components in the cell culture media (e.g.,

proteins in serum) may interact with YM-900

and cause precipitation. Test for solubility in

basal media versus complete media.

Incorrect pH

The pH of the final solution may affect the

solubility of YM-900. Ensure the pH of your

assay buffer or media is within a physiological

range (e.g., 7.2-7.4).

Experimental Protocols
Preparation of YM-900 Stock Solution

Warm to Room Temperature: Before opening, allow the vial of solid YM-900 to equilibrate to

room temperature for at least 20 minutes to prevent moisture condensation.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired stock solution concentration (e.g., 10 mM).

Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed, light-protected tubes. Store at -20°C or -80°C.

In Vitro Cell-Based Assay: Inhibition of Glutamate-
Induced Excitotoxicity
This protocol provides a general framework for assessing the neuroprotective effects of YM-

900 against glutamate-induced excitotoxicity in a neuronal cell line (e.g., SH-SY5Y or primary

cortical neurons).
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Materials:

Neuronal cells (e.g., SH-SY5Y)

Cell culture medium (e.g., DMEM/F12 with 10% FBS)

YM-900 stock solution (10 mM in DMSO)

Glutamate solution (e.g., 100 mM in sterile water)

Cell viability assay kit (e.g., MTT or LDH assay)

96-well cell culture plates

Procedure:

Cell Seeding: Seed the neuronal cells into a 96-well plate at an appropriate density and allow

them to adhere and grow for 24 hours.

Pre-treatment with YM-900: Prepare serial dilutions of YM-900 in cell culture medium from

the stock solution. Remove the old medium from the cells and add the medium containing

different concentrations of YM-900. Include a vehicle control (medium with the same final

concentration of DMSO). Incubate for 1-2 hours.

Glutamate Treatment: Prepare a working solution of glutamate in the cell culture medium.

Add the glutamate solution to the wells to a final concentration known to induce excitotoxicity

(this needs to be optimized for your specific cell line, typically in the range of 1-10 mM). Do

not add glutamate to the negative control wells.

Incubation: Incubate the plate for the desired period of excitotoxicity (e.g., 24 hours).

Cell Viability Assessment: After the incubation period, measure cell viability using a standard

assay such as MTT or LDH according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of cell viability for each treatment group relative to

the untreated control. Plot the cell viability against the concentration of YM-900 to determine

its protective effect.
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Visualizations
Experimental Workflow for In Vitro Assay
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Caption: Workflow for assessing the neuroprotective effect of YM-900.

Signaling Pathway of AMPA Receptor Antagonism
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Caption: YM-900 competitively antagonizes glutamate at the AMPA receptor.
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To cite this document: BenchChem. [YM-900 storage and handling best practices].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683507#ym-900-storage-and-handling-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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